HEPTANALGLYCERYLACETAL
Description
HEPTANALGLYCERYLACETAL (CAS: 18445-08-4) is a glyceryl acetal derivative synthesized from heptanal (a seven-carbon aldehyde) and glycerol. This compound belongs to the class of acetals, which are characterized by the formation of a cyclic ether structure through the reaction of aldehydes with diols or polyols. Acetals are widely used in flavor and fragrance industries due to their stability and controlled release of volatile aldehydes under specific conditions .
Properties
CAS No. |
18445-08-4 |
|---|---|
Molecular Formula |
C14H13NO2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Analysis of Glyceryl Acetals
Key Differences
PHENYLACETALDEHYDE GLYCERYL ACETAL uses phenylacetaldehyde, which contributes floral or honey-like notes, making it a common ingredient in perfumery .
Regulatory Status: PHENYLACETALDEHYDE GLYCERYL ACETAL has a documented FEMA number (2877), indicating approval for flavor use by the Flavor and Extract Manufacturers Association. No equivalent data exist for this compound .
Stability and Release Kinetics :
- Acetals with aromatic aldehydes (e.g., phenylacetaldehyde) generally exhibit slower hydrolysis rates compared to aliphatic derivatives like heptanal, affecting their longevity in formulations .
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